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Compound of Interest

Compound Name: [3,3"-Bipyridine]-5-carboxylic acid

Cat. No.: B154828

An In-depth Technical Guide on the Chemical Properties of [3,3'-Bipyridine]-5-carboxylic
Acid

Introduction

[3,3'-Bipyridine]-5-carboxylic acid is a heterocyclic organic compound featuring a bipyridine
core functionalized with a single carboxylic acid group. Bipyridine derivatives are of significant
interest in medicinal chemistry and materials science due to their ability to act as versatile
bidentate ligands, forming stable complexes with a wide array of metal ions. The incorporation
of a carboxylic acid moiety provides an additional coordination site and modulates the
molecule's solubility, electronic properties, and biological activity.[1][2] This guide provides a
comprehensive overview of the chemical properties, spectral characteristics, and experimental
considerations for [3,3'-Bipyridine]-5-carboxylic acid, intended for researchers in drug
discovery and materials science.

Chemical and Physical Properties

The fundamental chemical and physical properties of [3,3'-Bipyridine]-5-carboxylic acid are
summarized below. Data for closely related isomers are included for comparison where direct
data is unavailable.
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Property Value Source

5-(pyridin-3-yl)pyridine-3-

IUPAC Name ST -
carboxylic acid
CAS Number 1970-81-6 [3]
Molecular Formula C11HsaN202 [4]
Molecular Weight 200.19 g/mol [4]
White to off-white crystalline
Appearance solid (typical for related [5]
compounds)
~4-5 (Estimated based on
pKa similar pyridine carboxylic [6]

acids)

Solubility

The solubility of bipyridine carboxylic acids can be challenging. While often described as
soluble in common organic solvents, experimental evidence suggests limitations.
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Solvent

Solubility Profile

Notes

Water

Sparingly soluble

Solubility increases
significantly in aqueous base
(pH > 8) due to deprotonation
of the carboxylic acid to form a

more soluble carboxylate salt.

[7]

DMSO, DMF

Slightly soluble to sparingly
soluble

Heating may improve solubility

to an extent.[7]

Acetonitrile, THF

Generally insoluble

[7]

Aqueous Buffers

Sparingly soluble

To prepare aqueous solutions,
it is recommended to first
dissolve the compound in a
minimal amount of DMSO and
then dilute with the chosen
buffer. A solubility of ~0.25
mg/mL was achieved for a
related compound in a 1:3
DMSO:PBS solution.

Spectroscopic Properties

The spectroscopic data provides structural confirmation of the molecule.

Infrared (IR) Spectroscopy

The IR spectrum is dominated by features of the carboxylic acid and the aromatic pyridine

rings.
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Functional Group

Wavenumber (cm—?)

Appearance

Very broad, strong band, often

O-H Stretch (Carboxylic Acid) 3300 - 2500 overlapping with C-H

stretches.[8][9]
i Sharp, medium-to-weak

C-H Stretch (Aromatic) 3100 - 3000
bands.

C=0 Stretch (Carboxylic Acid) 1760 - 1690 Strong, sharp band.[9]

) Multiple medium-to-strong

C=C, C=N Stretch (Aromatic) 1600 - 1450
bands.

C-0O Stretch (Carboxylic Acid) 1320 - 1210 Medium intensity.[9]

O-H Bend (Carboxylic Acid)

1440 - 1395 & 950 - 910

Medium intensity, may be

coupled with other vibrations.

[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The predicted NMR chemical shifts are based on the functional groups present.
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Chemical Shift
Type Nucleus ( ) Notes
pPpm
Broad singlet,
1H NMR -COOH 10.0-13.0 concentration-

dependent.

Complex multiplet
Aromatic -H 7.0-9.0 pattern due to the two

pyridine rings.

Deshielded due to the
13C NMR -C=0 160 - 180 electronegative
oxygens.[10]

Multiple signals

corresponding to the
Aromatic -C 120 - 150 different carbon

environments in the

pyridine rings.

UV-Visible (UVI/Vis) Spectroscopy

For the related 2,2'-Bipyridine-5,5'-dicarboxylic acid, maximum absorbance wavelengths
(Amax) are observed at 249 nm and 298 nm, corresponding to 1t — 1t* transitions within the
aromatic system. Similar absorption patterns are expected for [3,3'-Bipyridine]-5-carboxylic
acid.

Experimental Protocols & Methodologies
Synthesis via Suzuki Coupling

A common and effective method for synthesizing unsymmetrical bipyridines is the palladium-
catalyzed Suzuki coupling reaction.[11]

Reaction:

o Reactant A: An ester of 5-bromopyridine-3-carboxylic acid
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Reactant B: 3-Pyridinylboronic acid

Catalyst: Palladium catalyst, e.g., Pd(PPhs)a or Pd(dppf)Clz

Base: Aqueous Na2COs or K2COs3

Solvent: Toluene, Dioxane, or DMF
General Protocol:

« To areaction vessel under an inert atmosphere (N2 or Ar), add the 5-bromopyridine-3-
carboxylic acid ester, 3-pyridinylboronic acid (1.1-1.5 equivalents), and the palladium catalyst
(1-5 mol%).

e Add the solvent, followed by the aqueous base solution.

e Heat the mixture with vigorous stirring (typically 80-110 °C) for 2-24 hours, monitoring the
reaction progress by TLC or LC-MS.

» Upon completion, cool the reaction to room temperature and perform an aqueous workup.
Extract the aqueous phase with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, dry over anhydrous Na=SOa4, filter, and concentrate under
reduced pressure.

» Purify the crude ester product by column chromatography.

o Perform saponification (hydrolysis) of the ester using a base like NaOH or LiOH in a
water/alcohol mixture, followed by acidic workup to yield the final [3,3'-Bipyridine]-5-
carboxylic acid product.
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Diagram 1: General workflow for the synthesis of [3,3'-Bipyridine]-5-carboxylic acid.
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Applications in Research and Drug Development
Coordination Chemistry and Materials Science

The primary application of [3,3'-Bipyridine]-5-carboxylic acid is as a ligand in coordination
chemistry. The two nitrogen atoms of the pyridine rings chelate to a metal center, while the
carboxylic acid group can either remain as a pendant functional group or participate in further
coordination, leading to the formation of complex structures like metal-organic frameworks
(MOFs).[12] These materials have applications in catalysis, gas storage, and separation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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